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Compound of Interest

Compound Name: Wolframite

Cat. No.: B13744602

This guide provides a detailed geochemical comparison of wolframite and scheelite, the two
primary ore minerals of tungsten. It is intended for researchers, scientists, and professionals in
drug development who may utilize tungstate compounds or require a thorough understanding
of their natural sources and geochemical behavior. The following sections objectively compare
their chemical and physical properties, geological occurrences, and distinguishing geochemical
signatures, supported by quantitative data and detailed experimental protocols for their
analysis.

Fundamental Chemical and Physical Properties

Wolframite and scheelite, while both tungstates, differ fundamentally in their cation
composition and crystal structure, which dictates many of their physical properties. Wolframite
is an iron-manganese tungstate, forming a solid solution series between ferberite (FeWOa4) and
hibnerite (MNWOa).[1] Scheelite, in contrast, is a calcium tungstate (CaWOQa).[1] These
compositional differences lead to distinct crystal systems: wolframite is monoclinic, while
scheelite is tetragonal.[1]

A summary of their key chemical and physical properties is presented in Table 1.
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Property Wolframite Scheelite

Chemical Formula (Fe,Mn)WOa CaWOa

Crystal System Monoclinic Tetragonal

Color Grayish to brownish-black Colorless, white, yellow, brown
Luster Submetallic to resinous Vitreous to adamantine
Hardness (Mohs) 4-55 45-5

Specific Gravity 70-75 59-6.2

Cleavage Perfect on {010} Distinct on {101}

Magnetism Weakly magnetic Non-magnetic

Geological Occurrence and Formation Conditions

The geological environments in which wolframite and scheelite typically form are a primary
distinguishing feature. Wolframite is predominantly found in high-temperature hydrothermal
quartz veins and greisens, which are zones of intense metasomatic alteration, commonly
associated with granitic intrusions.[2] In contrast, scheelite is the characteristic tungsten
mineral in skarn deposits, which form at the contact between carbonate rocks and a silicate
magma.[3] Scheelite is also found in high-temperature hydrothermal veins and greisens.[1]

Thermodynamic modeling indicates that scheelite is generally more soluble than wolframite
under most tungsten-mineralizing conditions.[4][5] The precipitation of these minerals from
hydrothermal fluids is controlled by several factors, including temperature, pressure, pH, and
the relative availability of calcium versus iron and manganese.[4][5] A simplified conceptual
model of their formation environments is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Geochemical Guide to Wolframite and
Scheelite for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13744602#geochemical-differences-between-
wolframite-and-scheelite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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